Cas no 23227-96-5 (3(2H)-Pyridazinone, 4,5-dihydro-4,6-dimethyl-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dihydro-4,6-dimethyl-
• CAS No: 23227-96-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 1413817
• PubChem ID: 13295913
• Update Time: 2025-04-20

3(2H)-Pyridazinone, 4,5-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-4,6-dimethyl-
• 3,5-dimethyl-4,5-dihydro-1H-pyridazin-6-one
• SCHEMBL8475047
• DTXSID80535421
• 4,6-Dimethyl-4,5-dihydropyridazin-3(2H)-one
• 23227-96-5

• Inchi： 1S/C6H10N2O/c1-4-3-5(2)7-8-6(4)9/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： KJZAENJNBTVSJU-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC(C)=NN1

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46